2-(4-fluorophenyl)-5-methoxy-6-(2-methylindoline-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-(4-fluorophenyl)-5-methoxy-6-(2-methyl-2,3-dihydroindole-1-carbonyl)pyridazin-3-one
• InChI: InChI=1S/C21H18FN3O3/c1-13-11-14-5-3-4-6-17(14)24(13)21(27)20-18(28-2)12-19(26)25(23-20)16-9-7-15(22)8-10-16/h3-10,12-13H,11H2,1-2H3
• InChI Key: QMEMWGAZICZWGF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=NN(C(=O)C=C3OC)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol

Description

2-(4-fluorophenyl)-5-methoxy-6-(2-methylindoline-1-carbonyl)pyridazin-3(2H)-one is a synthetic compound that belongs to the pyridazinone family. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activity

• The molecule has been explored as a versatile scaffold for synthesizing various derivatives with potential biological activities. For example, its structural analogs have been studied for their receptor binding affinity and pharmacological effects, highlighting the importance of the pyridazinone core in drug design (Toja et al., 1985; Pattison et al., 2009).

Chemical Synthesis and Modification

• Research has demonstrated the utility of pyridazinone derivatives as a chemical framework for developing compounds with varied substitutions, which can lead to novel properties and functionalities. This includes methods for achieving selective substitution patterns on the pyridazinone ring, enabling the exploration of new chemical entities for drug discovery (Pattison et al., 2009).

Pharmaceutical Applications

• Compounds derived from pyridazinone structures have shown a range of pharmaceutical applications, including as analgesic and anti-inflammatory agents (Takaya et al., 1979). This highlights the potential of 2-(4-fluorophenyl)-5-methoxy-6-(2-methylindoline-1-carbonyl)pyridazin-3(2H)-one and its derivatives in contributing to the development of new therapeutic agents.

Antitumor and Antimicrobial Potential

• Further explorations into the chemical space around the pyridazinone moiety have led to the identification of derivatives with promising antitumor (Chou et al., 2010) and antimicrobial activities (Bektaş et al., 2007), suggesting a wide range of potential applications in medicinal chemistry.

Analytical Chemistry Applications

• The molecule and its related compounds have also found use in analytical chemistry, serving as reagents in fluorescence derivatization for high-performance liquid chromatography (HPLC), thereby aiding in the detection and analysis of various substances (Yoshida et al., 1992).